Cas no 2097920-59-5 (4-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]thiophene-2-carboxamide)

• Product Name: 4-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]thiophene-2-carboxamide
• CAS No: 2097920-59-5
• MF: C₁₂H₁₄BrNO₂S
• MW: 316.214061260223
• CID: 5469389
• Update Time: 2025-07-19

4-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]thiophene-2-carboxamide

• Inchi： 1S/C12H14BrNO2S/c13-9-6-10(17-7-9)11(15)14-8-12(16)4-2-1-3-5-12/h2,4,6-7,16H,1,3,5,8H2,(H,14,15)
• InChI Key： VFQKFJUEMGEAJW-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NCC1(C=CCCC1)O)=O

Computed Properties

• Exact Mass: 314.99286 g/mol
• Monoisotopic Mass: 314.99286 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.6
• Molecular Weight: 316.22

Additional information on 4-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]thiophene-2-carboxamide

Introduction to 4-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]thiophene-2-carboxamide (CAS No. 2097920-59-5)

4-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2097920-59-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]thiophene-2-carboxamide is characterized by a thiophene core, which is a heterocyclic aromatic ring system that is widely recognized for its presence in numerous bioactive natural products and pharmaceutical agents. The presence of a bromine substituent at the 4-position and an N-methylated side chain attached to a hydroxylated cyclohexene moiety contributes to the compound's unique chemical properties and biological relevance.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from thiophene derivatives due to their demonstrated efficacy in various pharmacological contexts. The structural features of 4-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]thiophene-2-carboxamide, particularly the combination of a brominated thiophene ring with an N-substituted amide group, suggests potential interactions with biological targets such as enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The flexibility provided by the cyclohexene side chain allows for conformational adjustments that may enhance binding affinity to specific biological targets. Additionally, the bromine atom serves as a handle for further chemical modifications, enabling researchers to explore derivatization strategies that could optimize pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of thiophene derivatives in the development of antimicrobial, anti-inflammatory, and anticancer agents. The unique structural motif of 4-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]thiophene-2-carboxamide places it within this promising class of compounds. Preliminary in vitro investigations have suggested that this molecule may exhibit inhibitory activity against certain enzymes implicated in cancer progression, although further research is necessary to fully elucidate its mechanism of action.

The synthesis of 4-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]thiophene-2-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves strategic functional group transformations, including bromination, alkylation, and cyclization reactions, which showcase the synthetic prowess required to construct such complex molecules. The efficiency and scalability of these synthetic routes are crucial for advancing this compound towards clinical development.

In conclusion, 4-bromo-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]thiophene-2-carboxamide (CAS No. 2097920-59-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of structural features and preliminary biological activity make it a valuable candidate for further investigation. As research in this area continues to evolve, compounds like this one are likely to play an increasingly important role in the discovery and development of novel therapeutic agents.